3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[2-(piperidine-1-carbonyl)phenyl]propanamide

• IUPAC Name: 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(piperidine-1-carbonyl)phenyl]propanamide
• InChI: InChI=1S/C22H28N4O2S/c1-15-17(16(2)24-22(23-15)29-3)11-12-20(27)25-19-10-6-5-9-18(19)21(28)26-13-7-4-8-14-26/h5-6,9-10H,4,7-8,11-14H2,1-3H3,(H,25,27)
• InChI Key: TWNHJALINKMAGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SC)C)CCC(=O)NC2=CC=CC=C2C(=O)N3CCCCC3
• Molecular Formula: C22H28N4O2S
• Molecular Weight: 412.6 g/mol
• CAS No.: 1110872-59-7

Description

This compound is a pyrimidine derivative, which are important in many biological processes. Pyrimidines are part of the structure of several larger molecules including certain vitamins, drugs, and nucleotides in DNA and RNA.

Molecular Structure Analysis

The molecule contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also has a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The presence of these rings and other functional groups like the methylsulfanyl group and the carbonyl group will influence the molecule’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the methylsulfanyl group could potentially undergo oxidation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonyl group could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For example, some pyrimidine derivatives are known to inhibit certain enzymes, which can have therapeutic effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

Pyrimidine derivatives are an active area of research due to their importance in biology and medicine. Future research could involve developing new synthesis methods, studying their biological activity, and exploring their potential therapeutic uses.